Cas no 120903-85-7 (Carbamothioic acid, methyl-, S-pentylester (9CI))

• Product Name: Carbamothioic acid, methyl-, S-pentylester (9CI)
• CAS No: 120903-85-7
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 236763
• PubChem ID: 3037374
• Update Time: 2025-04-19

Carbamothioic acid, methyl-, S-pentylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, methyl-, S-pentylester (9CI)
• O-pentan-2-yl N-methylcarbamothioate
• 120903-85-7
• DTXSID50923593
• O-Pentan-2-yl hydrogen methylcarbonimidothioate

• Inchi： 1S/C7H15NOS/c1-4-5-6(2)9-7(10)8-3/h6H,4-5H2,1-3H3,(H,8,10)
• InChI Key： WJAAUTDWJOPKSU-UHFFFAOYSA-N
• SMILES： S=C(NC)OC(C)CCC

Computed Properties

• Exact Mass: 161.08755
• Monoisotopic Mass: 161.087435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 2.2

Experimental Properties

• Density: 0.979
• Boiling Point: 187.7°Cat760mmHg
• Flash Point: 67.3°C
• Refractive Index: 1.483
• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters